Cas no 2649067-55-8 (3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene)

• Product Name: 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene
• CAS No: 2649067-55-8
• MF: C₈H₈BrNOS
• MW: 246.124219894409
• CID: 5986127
• PubChem ID: 165755127
• Update Time: 2025-05-27

3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene
• EN300-1916451
• 2649067-55-8

• Inchi： 1S/C8H8BrNOS/c1-6-4-7(9)8(12-6)2-3-10-5-11/h4H,2-3H2,1H3
• InChI Key： FJCXLHZZZKVFGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCN=C=O

Computed Properties

• Exact Mass: 244.95100g/mol
• Monoisotopic Mass: 244.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.7Ų

Additional information on 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene

Recent Advances in the Study of 3-Bromo-2-(2-isocyanatoethyl)-5-methylthiophene (CAS: 2649067-55-8)

The compound 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene (CAS: 2649067-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene as a key intermediate in the synthesis of novel heterocyclic compounds. Its isocyanate functional group makes it particularly valuable for the development of ureas and carbamates, which are crucial in medicinal chemistry for their role in modulating biological targets. The bromo and methyl substituents on the thiophene ring further enhance its reactivity, enabling diverse chemical transformations.

One of the most notable applications of this compound is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in antimicrobial therapy. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that thiophene-based isocyanates, including 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene, display promising activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Despite these promising findings, challenges remain in the large-scale synthesis and stability of 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene. A 2024 review in Chemical Reviews emphasized the need for improved synthetic protocols to enhance yield and purity, as well as strategies to mitigate the compound's sensitivity to moisture. Advances in flow chemistry and catalytic methods are currently being investigated to address these issues.

In conclusion, 3-bromo-2-(2-isocyanatoethyl)-5-methylthiophene (CAS: 2649067-55-8) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research continues to uncover its potential, particularly in the realms of oncology and infectious diseases. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope.